Cas no 1805103-88-1 (2-Bromo-5-difluoromethoxy-3-nitrotoluene)
1805103-88-1 structure
Product Name:2-Bromo-5-difluoromethoxy-3-nitrotoluene
CAS No:1805103-88-1
MF:C8H6BrF2NO3
MW:282.038948535919
CID:4706616
Update Time:2025-09-20
2-Bromo-5-difluoromethoxy-3-nitrotoluene Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-5-difluoromethoxy-3-nitrotoluene
-
- Inchi: 1S/C8H6BrF2NO3/c1-4-2-5(15-8(10)11)3-6(7(4)9)12(13)14/h2-3,8H,1H3
- InChI Key: MRICLCHWOHGTIN-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C=C1C)OC(F)F)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 236
- Topological Polar Surface Area: 55
2-Bromo-5-difluoromethoxy-3-nitrotoluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010011871-250mg |
2-Bromo-5-difluoromethoxy-3-nitrotoluene |
1805103-88-1 | 97% | 250mg |
489.60 USD | 2021-07-06 | |
| Alichem | A010011871-500mg |
2-Bromo-5-difluoromethoxy-3-nitrotoluene |
1805103-88-1 | 97% | 500mg |
806.85 USD | 2021-07-06 | |
| Alichem | A010011871-1g |
2-Bromo-5-difluoromethoxy-3-nitrotoluene |
1805103-88-1 | 97% | 1g |
1,564.50 USD | 2021-07-06 |
2-Bromo-5-difluoromethoxy-3-nitrotoluene Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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